2-Piperidin-1-yl-[1]benzothiolo[2,3-e][1,3]thiazin-4-one

• IUPAC Name: 2-piperidin-1-yl-[1]benzothiolo[2,3-e][1,3]thiazin-4-one
• InChI: InChI=1S/C15H14N2OS2/c18-14-13-12(10-6-2-3-7-11(10)19-13)20-15(16-14)17-8-4-1-5-9-17/h2-3,6-7H,1,4-5,8-9H2
• InChI Key: IZZHWLLLDGOCMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=O)C3=C(S2)C4=CC=CC=C4S3
• Molecular Formula: C15H14N2OS2
• Molecular Weight: 302.4 g/mol

Description

2-Piperidin-1-yl-1benzothiolo[2,3-e][1,3]thiazin-4-one is a heterocyclic compound that features a unique structure combining piperidine and benzothiazine moieties. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Piperidin-1-yl-1benzothiolo[2,3-e][1,3]thiazin-4-one typically involves multi-step procedures. One common method includes the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid, followed by treatment with 1-(2-chloro ethyl) piperidine hydrochloride . The reaction conditions often involve the use of solvents like toluene and bases such as sodium hydroxide to adjust the pH .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented, but they likely involve similar synthetic routes with optimizations for large-scale production. This may include the use of continuous flow reactors and automated synthesis systems to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Piperidin-1-yl-1benzothiolo[2,3-e][1,3]thiazin-4-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

2-Piperidin-1-yl-1benzothiolo[2,3-e][1,3]thiazin-4-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its potential use in developing new drugs for treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Piperidin-1-yl-1benzothiolo[2,3-e][1,3]thiazin-4-one involves its interaction with specific molecular targets and pathways. It may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

3-(Piperazin-1-yl)-1,2-benzothiazole: Shares structural similarities and exhibits antimicrobial activity.

N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides: Known for their anti-inflammatory properties.

2H-Benzo[e]-[1,2,4]thiadiazine 1,1-dioxide derivatives: Investigated as PI3Kδ inhibitors with potential anticancer applications.

Uniqueness

2-Piperidin-1-yl-1benzothiolo[2,3-e][1,3]thiazin-4-one is unique due to its specific combination of piperidine and benzothiazine moieties, which confer distinct biological activities and potential therapeutic applications. Its unique structure allows for diverse chemical modifications, making it a versatile compound in medicinal chemistry .